N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3,3-dimethylbutanamide

• IUPAC Name: N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3,3-dimethylbutanamide
• InChI: InChI=1S/C18H23N3O2S/c1-18(2,3)9-16(22)19-17-14-10-24-11-15(14)20-21(17)12-5-7-13(23-4)8-6-12/h5-8H,9-11H2,1-4H3,(H,19,22)
• InChI Key: XVBRXRSTPFRADN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(=O)NC1=C2CSCC2=NN1C3=CC=C(C=C3)OC
• Molecular Formula: C18H23N3O2S
• Molecular Weight: 345.5 g/mol

Description

“N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3,3-dimethylbutanamide” is a chemical compound. It is not intended for human or veterinary use and is for research use only. The CAS number for a similar compound is 214542-49-1.

Scientific Research Applications

Synthesis and Biological Activities

• Synthesis and Cytotoxicity

  Polymethoxylated-pyrazoline benzene sulfonamides, structurally related to the compound , have been synthesized and investigated for their cytotoxic activities on tumor and non-tumor cell lines and inhibitory effects on carbonic anhydrase isoenzymes. Compounds exhibited superior carbonic anhydrase inhibitory activity and potential as lead molecules for further investigations due to their selective cytotoxicity towards tumor cells (Kucukoglu et al., 2016).

• Antifungal Activities

  Derivatives containing a heterocyclic compound have shown promising antifungal effects against types of fungi like Aspergillus terreus and Aspergillus niger, indicating their potential development into useful antifungal agents (Jafar et al., 2017).

• Corrosion Inhibition

  Pyranopyrazole derivatives have been investigated as corrosion inhibitors for mild steel in HCl solution, showcasing high inhibition efficiency, suggesting their potential industrial application to protect metals against corrosion (Yadav et al., 2016).

Chemical Properties and Interactions

• Molecular Structure and Hydrogen Bonding

  Studies on the molecular structure and hydrogen bonding of NH-pyrazoles and related compounds reveal complex patterns of hydrogen bonds, contributing to our understanding of their chemical behavior and potential for forming stable complexes (Cornago et al., 2009).

• Dimer-Monomer Equilibria

  Research on CuI complexes with N,N',S,S' scorpionate ligands related to the query compound shows evidence for dimer-monomer equilibria, which is significant for understanding the stability and reactivity of these complexes (Gennari et al., 2008).

Potential Therapeutic Applications

• Cancer Research: Several studies focus on the synthesis of new derivatives and their cytotoxicity against various cancer cell lines, indicating the potential of these compounds in cancer research and therapy (Gul et al., 2016).